Cas no 2228338-92-7 (1-(1-ethynylcyclopropyl)-2-(trifluoromethoxy)benzene)

• Product Name: 1-(1-ethynylcyclopropyl)-2-(trifluoromethoxy)benzene
• CAS No: 2228338-92-7
• MF: C₁₂H₉F₃O
• MW: 226.194473981857
• CID: 6433939
• PubChem ID: 165649698
• Update Time: 2025-05-21

1-(1-ethynylcyclopropyl)-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethynylcyclopropyl)-2-(trifluoromethoxy)benzene
• 2228338-92-7
• EN300-1944707

• Inchi： 1S/C12H9F3O/c1-2-11(7-8-11)9-5-3-4-6-10(9)16-12(13,14)15/h1,3-6H,7-8H2
• InChI Key： HDIRMBMIPLATLC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1(C#C)CC1)(F)F

Computed Properties

• Exact Mass: 226.06054939g/mol
• Monoisotopic Mass: 226.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-ethynylcyclopropyl)-2-(trifluoromethoxy)benzene

1-(1-Ethynylcyclopropyl)-2-(trifluoromethoxy)benzene: A Versatile Fluorinated Building Block for Advanced Applications

The 1-(1-ethynylcyclopropyl)-2-(trifluoromethoxy)benzene (CAS No. 2228338-92-7) represents an intriguing class of fluorinated aromatic compounds that has gained significant attention in pharmaceutical research, materials science, and specialty chemical development. This structurally unique molecule combines a trifluoromethoxy-substituted benzene core with an ethynylcyclopropyl moiety, creating a valuable scaffold for various synthetic applications.

Recent studies highlight the growing importance of fluorinated organic compounds in drug discovery, with particular interest in trifluoromethoxy-containing molecules due to their enhanced metabolic stability and membrane permeability. The 1-(1-ethynylcyclopropyl)-2-(trifluoromethoxy)benzene structure offers multiple points for chemical modification, making it a promising intermediate for developing novel bioactive compounds targeting neurological disorders and inflammatory conditions.

From a materials science perspective, the ethynylcyclopropyl group in 1-(1-ethynylcyclopropyl)-2-(trifluoromethoxy)benzene enables click chemistry applications, particularly in polymer crosslinking and surface functionalization. Researchers are exploring its potential in creating advanced fluoropolymers with unique dielectric properties and chemical resistance, addressing current demands in electronics encapsulation and specialty coatings.

The compound's CAS 2228338-92-7 has emerged as a subject of interest in patent literature, with several applications focusing on its use as a key intermediate in synthesizing trifluoromethoxy-containing pharmaceuticals. Its structural features contribute to improved pharmacokinetic profiles in drug candidates, particularly in CNS-targeting molecules where blood-brain barrier penetration is crucial.

Analytical characterization of 1-(1-ethynylcyclopropyl)-2-(trifluoromethoxy)benzene reveals distinctive spectral features that facilitate its identification in complex mixtures. The trifluoromethoxy proton NMR signal typically appears as a characteristic singlet, while the cyclopropyl protons show specific coupling patterns that aid in structural confirmation. These properties make it particularly valuable for quality control in synthetic processes.

In the context of green chemistry initiatives, synthetic routes to 1-(1-ethynylcyclopropyl)-2-(trifluoromethoxy)benzene (CAS 2228338-92-7) have evolved to incorporate more sustainable approaches. Recent developments focus on catalytic methods for introducing the trifluoromethoxy group and optimizing the cyclopropanation step to minimize waste generation, aligning with pharmaceutical industry's increasing emphasis on environmentally friendly processes.

The stability profile of 1-(1-ethynylcyclopropyl)-2-(trifluoromethoxy)benzene makes it suitable for various storage conditions, though recommended handling under inert atmosphere for long-term preservation. Its chemical compatibility with common organic solvents facilitates its use in diverse reaction conditions, from polar aprotic media to non-polar environments required for certain organometallic transformations.

Emerging applications of CAS 2228338-92-7 include its exploration in liquid crystal formulations, where the combination of rigid benzene core and flexible cyclopropyl group may contribute to unique mesomorphic properties. This aligns with current material science trends toward developing advanced display technologies with improved response times and thermal stability.

From a commercial availability standpoint, 1-(1-ethynylcyclopropyl)-2-(trifluoromethoxy)benzene remains a specialty chemical typically produced on demand by advanced chemical suppliers. The compound's pricing reflects its synthetic complexity and the specialized equipment required for handling fluorinated intermediates, though economies of scale are expected as research applications expand.

Safety evaluations of 1-(1-ethynylcyclopropyl)-2-(trifluoromethoxy)benzene indicate standard laboratory precautions are sufficient for handling this material. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this compound, particularly in powder form.

The future research directions for CAS 2228338-92-7 appear promising, with particular interest in exploring its potential as a building block for PET radiotracers in medical imaging. The ethynyl group provides an ideal handle for radiofluorination, potentially enabling new diagnostic tools for neurological research.

In summary, 1-(1-ethynylcyclopropyl)-2-(trifluoromethoxy)benzene represents a sophisticated chemical tool that bridges multiple disciplines. Its unique structural features and growing application potential ensure continued interest from both academic researchers and industrial chemists working at the forefront of fluorine chemistry and advanced material development.